Triethylene glycol

Specification

• CAS No.: 137800-98-7
• Molecular Formula: C6H14O4; HOCH2(CH2CH2O)2CH2OH; C6H14O4
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-[2-(2-hydroxyethoxy)ethoxy]ethanol
• Standard InChI: InChI=1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2
• Standard InChI Key: ZIBGPFATKBEMQZ-UHFFFAOYSA-N
• Impurities: Commercial grade triethylene glycol has been found to contain <1 ppm dioxane. Twenty-six samples of 99.9% pure triethylene glycol were found to contain 0.02 to 0.13% diethylene glycol.
• SMILES: C(COCCOCCO)O
• Canonical SMILES: C(COCCOCCO)O
• Boiling Point: 545 °F at 760 mm Hg (NTP, 1992); 285.0 °C; 285 °C; 165 °C at 14 mm Hg; 285 °C
• Colorform: Colorless liquid
• Flash Point: 330 °F (NTP, 1992); 350 °F (177 °C) (Open cup); 165 °C
• Melting Point: 24.3 °F (NTP, 1992); -7.0 °C; -7 °C; -5 - -7 °C

Introduction

Chemical Properties and Structure

Triethylene glycol (TEG) belongs to the glycol ether family and features a balanced chemical structure that contributes to its wide range of applications. Its chemical composition and physical characteristics make it a versatile compound for various industrial processes.

Basic Chemical Properties

TEG is characterized by a clear, colorless, and nearly odorless liquid appearance with a slightly viscous consistency. It demonstrates impressive hygroscopic properties, allowing it to absorb moisture effectively from its surroundings. The compound is water-soluble and also miscible with many other liquids, enhancing its utility across different applications.

Property	Value
Chemical Formula	C6H14O4
Molecular Weight	150.17 g/mol
Boiling Point	~287°C (548.6°F)
Melting Point	-7°C (19.4°F)
Appearance	Clear, viscous liquid
CAS Number	112-27-6
EC Number	203-953-2

Structural Characteristics

The molecular structure of triethylene glycol consists of a chain of two ethylene glycol molecules linked by an ether group. This particular arrangement enables TEG to attract both water and oil, making it an excellent solvent and hygroscopic agent. The structure can be represented as HO(CH2CH2O)3H, highlighting its repeating ethylene oxide units terminated by hydroxyl groups.

Industrial Applications

Triethylene glycol has established itself as a critical component in numerous industrial processes due to its unique properties. Its versatility has led to adoption across multiple sectors with specific applications benefiting from its hygroscopic, solvent, and antimicrobial characteristics.

Natural Gas Dehydration

One of the most significant applications of triethylene glycol is in natural gas processing, where it serves as a dehydrating agent. TEG effectively removes water from natural gas streams before condensation, preventing issues like pipeline corrosion and gas hydrate formation that could disrupt flow. This application accounts for more than half of the global TEG consumption, making it the largest application segment as of 2015.

The process involves TEG absorbing moisture from the gas, after which the triethylene glycol can be continuously regenerated and reused, although careful disposal of benzene by-products is necessary. This dehydration capability is particularly valuable as it prevents freezing, facilitating easier transportation and management of natural gas for end consumers.

Air Sanitization and Disinfection

Triethylene glycol demonstrates valuable antimicrobial properties that make it effective as an air sanitizer and disinfectant. When vaporized, TEG can reduce bacterial, viral, and fungal particles in the air. This capability makes it particularly useful in:

• Medical facilities

• Schools

• High-traffic public areas

• Spaces where more aggressive disinfectants cannot be used due to occupancy

Its low toxicity, mild antimicrobial properties, and minimal odor make TEG an ideal disinfectant for air treatment in occupied areas.

HVAC and Dehumidification Systems

TEG is frequently incorporated into heating, ventilation, and air conditioning (HVAC) systems as a dehumidifying agent. It helps maintain optimal indoor humidity levels, which:

The compound's high thermal stability enables it to function effectively within temperature-regulated systems, maintaining its performance characteristics across varying conditions.

Additional Applications

Beyond its major uses, triethylene glycol serves numerous other industrial functions:

• As a solvent in pharmaceutical formulations

• In the production of plasticizers for automotive, construction, and synthetic rubber industries

• As a chemical intermediate in synthesizing resins

• In the formulation of lubricants and polyurethanes

• As a component in antifreeze mixtures

Market Analysis and Economic Significance

The global market for triethylene glycol demonstrates consistent growth driven by increasing demand across multiple industrial sectors. Understanding the economic dimensions provides context for TEG's industrial importance.

Market Size and Growth Projections

According to market research, the global triethylene glycol demand was 411.2 kilotons in 2014, with projections indicating a compound annual growth rate (CAGR) of 3.5% from 2015 to 2022. This growth trajectory is primarily attributed to rising demand for natural gas from various end-use industries, including power generation, transportation, and domestic applications.

Parameter	Value	Period
Global Demand	411.2 kilotons	2014
Projected CAGR	3.5%	2015-2022

Market Drivers and Trends

Several key factors are influencing the triethylene glycol market:

• Increasing importance of renewable energy sources

• Growing demand for clean alternative transportation fuels

• Expanding application scope of plasticizers in automotive, construction, and synthetic rubber production

• Proliferation of chemical processing industries

• Rapid industrialization in emerging economies, particularly China, India, Brazil, and Mexico

• Increasing oil and gas exploration activities globally

• Discovery of technically recoverable shale gas reserves in North America

These trends collectively suggest a positive outlook for TEG demand over the coming years, particularly in regions experiencing industrial growth and energy infrastructure development.

Thermodynamic Properties and Research Findings

Recent research has focused on the thermodynamic characteristics of triethylene glycol, providing valuable data for industrial applications and process design.

Thermodynamic Modeling

Advanced thermodynamic modeling of triethylene glycol has been conducted using the Cubic-Plus-Association equation of state. This research has investigated a new six-site association scheme for the TEG molecule, which has proven advantageous compared to traditional four-site schemes that ignore the internal lone pairs of oxygen.

The parameters for these models are based on:

• Vapor pressure data

• Liquid density data

• Liquid-liquid equilibria (LLE) data (with n-heptane)

The models have been tested for binary systems involving:

• Methane

• n-octane, n-nonane, n-decane

• Benzene, toluene, ethylbenzene

• Water

Separation Applications

Recent research has explored triethylene glycol's potential as an entrainer for separating 1-propanol and water mixtures. This application leverages TEG's ability to alter the vapor-liquid equilibrium of the mixture, facilitating separation of this azeotropic system.

The research specifically examined:

• Binary system interactions between water and triethylene glycol

• Effects on activity coefficients over composition ranges

• Thermodynamic modeling using approaches like the NRTL (Non-Random Two-Liquid) model with fitted nonrandomness parameters

Comparative Advantages Over Other Glycols

Triethylene glycol offers several distinct advantages when compared to other members of the glycol family, making it preferable for specific applications.

Enhanced Moisture Absorption

TEG demonstrates superior hygroscopic qualities compared to other glycols, making it particularly effective in applications requiring efficient moisture removal. This enhanced absorption capacity benefits:

• Natural gas dehydration processes

• Industrial dehumidification systems

• Air quality control applications

Thermal Stability Characteristics

The high boiling point of triethylene glycol (approximately 287°C) enables it to maintain stability at elevated temperatures without significant evaporation. This thermal stability ensures TEG retains its functional properties even in high-temperature environments, expanding its utility in thermal systems and industrial processes requiring heat resistance.

Future Research Directions and Emerging Applications

The versatility of triethylene glycol continues to inspire new research and applications, with several promising areas under development.

Advanced Antimicrobial Applications

Building on TEG's established antimicrobial properties, researchers are exploring enhanced formulations and delivery systems for more efficient air and surface disinfection. These developments may prove particularly valuable in healthcare settings and public spaces where infection control remains a priority.

Sustainable Energy Applications

As the global energy landscape evolves toward more sustainable solutions, triethylene glycol's role in natural gas processing could expand to include applications in renewable natural gas (RNG) and biogas purification. These emerging energy sources require similar dehydration processes to conventional natural gas, positioning TEG as a critical component in the transition to cleaner energy.

Advanced Materials Development

The chemical structure and properties of triethylene glycol make it a promising candidate for incorporation into advanced materials, including:

• Specialty polymers with enhanced moisture management properties

• Biocompatible materials for medical applications

• Functional coatings with antimicrobial or humidity-controlling characteristics